IM-12
IM-12
3-[2-(4-fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione is an organonitrogen compound, an organooxygen compound and a member of maleimides. It is functionally related to an alpha-amino acid.
Brand Name:
Vulcanchem
CAS No.:
1129669-05-1
VCID:
VC0530479
InChI:
InChI=1S/C22H20FN3O2/c1-13-18(16-5-3-4-6-17(16)25-13)19-20(22(28)26(2)21(19)27)24-12-11-14-7-9-15(23)10-8-14/h3-10,24-25H,11-12H2,1-2H3
SMILES:
CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F
Molecular Formula:
C22H20FN3O2
Molecular Weight:
377.4 g/mol
IM-12
CAS No.: 1129669-05-1
Cat. No.: VC0530479
Molecular Formula: C22H20FN3O2
Molecular Weight: 377.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-[2-(4-fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione is an organonitrogen compound, an organooxygen compound and a member of maleimides. It is functionally related to an alpha-amino acid. |
|---|---|
| CAS No. | 1129669-05-1 |
| Molecular Formula | C22H20FN3O2 |
| Molecular Weight | 377.4 g/mol |
| IUPAC Name | 3-[2-(4-fluorophenyl)ethylamino]-1-methyl-4-(2-methyl-1H-indol-3-yl)pyrrole-2,5-dione |
| Standard InChI | InChI=1S/C22H20FN3O2/c1-13-18(16-5-3-4-6-17(16)25-13)19-20(22(28)26(2)21(19)27)24-12-11-14-7-9-15(23)10-8-14/h3-10,24-25H,11-12H2,1-2H3 |
| Standard InChI Key | ZKJAZFUFPPSFCO-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F |
| Canonical SMILES | CC1=C(C2=CC=CC=C2N1)C3=C(C(=O)N(C3=O)C)NCCC4=CC=C(C=C4)F |
| Appearance | Solid powder |
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